Cas no 16212-85-4 (1,2-Dithiin,3,6-diphenyl-)

• Product Name: 1,2-Dithiin,3,6-diphenyl-
• CAS No: 16212-85-4
• MF: C₁₆H₁₂S₂
• MW: 268.396481513977
• CID: 172368
• PubChem ID: 140047
• Update Time: 2025-04-19

1,2-Dithiin,3,6-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Dithiin,3,6-diphenyl-
• 3,6-diphenyldithiine
• 3,6-Diphenyl-1,2-dithiin
• 3,6-diphenyl-1,2-dithiine
• DTXSID30167312
• 16212-85-4
• SCHEMBL8910290

• Inchi： 1S/C16H12S2/c1-3-7-13(8-4-1)15-11-12-16(18-17-15)14-9-5-2-6-10-14/h1-12H
• InChI Key： TWFJKRAZUIJOSQ-UHFFFAOYSA-N
• SMILES： S1C(=CC=C(C2C=CC=CC=2)S1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 268.03816
• Monoisotopic Mass: 268.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 50.6Ų

Experimental Properties

• Density: 1.24
• Boiling Point: 215.76°C (rough estimate)
• Flash Point: 323.3°C
• Refractive Index: 1.691
• PSA: 0